Cas no 80152-02-9 (1H-Pyrrolo[4,3,2-ef][2]benzazepine,3,4,5,6-tetrahydro-6-(2-methyl-1-propen-1-yl)-, (6R)-)

• Product Name: 1H-Pyrrolo[4,3,2-ef][2]benzazepine,3,4,5,6-tetrahydro-6-(2-methyl-1-propen-1-yl)-, (6R)-
• CAS No: 80152-02-9
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 728224
• PubChem ID: 157605
• Update Time: 2025-04-19

1H-Pyrrolo[4,3,2-ef][2]benzazepine,3,4,5,6-tetrahydro-6-(2-methyl-1-propen-1-yl)-, (6R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[4,3,2-ef][2]benzazepine,3,4,5,6-tetrahydro-6-(2-methyl-1-propen-1-yl)-, (6R)-
• (R)-(-)-aurantioclavine
• 1H-Azepino(5,4,3-cd)indole, 3,4,5,6-tetrahydro-6-(2-methyl-1-propenyl) -, (-)-
• Aurantioclavine
• 6-(2-methylprop-1-en-1-yl)-3,4,5,6-tetrahydro-1H-azepino[5,4,3-cd]indole
• 80152-02-9
• 1H-Azepino(5,4,3-cd)indole, 3,4,5,6-tetrahydro-6-(2-methyl-1-propenyl)-, (-)-
• SCHEMBL19586990
• 9-(2-methylprop-1-enyl)-3,10-diazatricyclo[6.4.1.04,13]trideca-1,4,6,8(13)-tetraene
• DTXSID001001005

• Inchi： 1S/C15H18N2/c1-10(2)8-14-12-4-3-5-13-15(12)11(9-17-13)6-7-16-14/h3-5,8-9,14,16-17H,6-7H2,1-2H3
• InChI Key： ZTSJEOWZNBPNQS-UHFFFAOYSA-N
• SMILES： N1CCC2=CNC3=CC=CC(=C23)C1/C=C(\C)/C

Computed Properties

• Exact Mass: 226.147
• Monoisotopic Mass: 226.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 405.3°C at 760 mmHg
• Flash Point: 198.9°C
• Refractive Index: 1.678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines